Cas no 17978-25-5 (4-Bromo-5-(4-bromophenyl)-1H-pyrazole)
17978-25-5 structure
Product Name:4-Bromo-5-(4-bromophenyl)-1H-pyrazole
CAS No:17978-25-5
MF:C9H6Br2N2
MW:301.965340137482
CID:2130295
Update Time:2023-08-04
4-Bromo-5-(4-bromophenyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 4-bromo-3-(4-bromophenyl)-1H-Pyrazole
- 4-Bromo-5-(4-bromophenyl)-1H-pyrazole
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- Inchi: 1S/C9H6Br2N2/c10-7-3-1-6(2-4-7)9-8(11)5-12-13-9/h1-5H,(H,12,13)
- InChI Key: WHTMOEYMTSXIAJ-UHFFFAOYSA-N
- SMILES: BrC1C=NNC=1C1C=CC(=CC=1)Br
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 169
- Topological Polar Surface Area: 28.7
4-Bromo-5-(4-bromophenyl)-1H-pyrazole Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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